Sucralose

• IUPAC Name: 2-[2,5-bis(chloromethyl)-3,4-dihydroxyoxolan-2-yl]oxy-5-chloro-6-(hydroxymethyl)oxane-3,4-diol
• InChI: InChI=1S/C12H19Cl3O8/c13-1-4-7(17)10(20)12(3-14,22-4)23-11-9(19)8(18)6(15)5(2-16)21-11/h4-11,16-20H,1-3H2
• InChI Key: BAQAVOSOZGMPRM-UHFFFAOYSA-N
• Canonical SMILES: C(C1C(C(C(C(O1)OC2(C(C(C(O2)CCl)O)O)CCl)O)O)Cl)O
• Molecular Formula: C12H19Cl3O8
• Molecular Weight: 397.6 g/mol
• Physical Description: Solid
• CAS No.: 56038-13-2
• Melting Point: 130 °C

Description

Sucralose, with the chemical formula C₁₂H₁₉Cl₃O₈, is a high-intensity sweetener. It was jointly developed by the British company Tate & Lyle and the University of London, with a patent application filed in 1976 . Unlike other artificial sweeteners, this compound is unique because it is derived from sucrose (table sugar). Its original brand name, Splenda, reflects its remarkable sweetness—approximately 320 to 1000 times sweeter than sucrose.

Mechanism of Action

Target of Action

• Unlike natural sugars, sucralose is nonmetabolizable in the gastrointestinal tract (GIT). It passes through the body unchanged and unmetabolized, eventually reaching the environment via wastewater .

Mode of Action

• Importantly, this compound does not participate in glycolysis or other metabolic pathways, as it lacks the necessary functional groups for enzymatic reactions .

Biochemical Pathways

• However, its impact extends to environmental bacteria. Molecular modeling studies reveal interactions between this compound and key bacterial proteins involved in sucrose metabolism. These interactions may contribute to the reported bacteriostatic effects of this compound .

Pharmacokinetics

• Excretion : The kidneys eliminate this compound, making it resistant to degradation during wastewater treatment .

Result of Action

• In environmental bacteria, this compound’s impact remains a topic of study. However, molecular modeling suggests interactions with bacterial proteins, potentially affecting their function .

Action Environment

• Its resistance to heat and pH changes allows it to persist even after wastewater treatment, contributing to its environmental presence .

Biochemical Analysis

Biochemical Properties

Sucralose interacts with chemosensors in the alimentary tract that play a role in sweet taste sensation and hormone secretion . In rats, this compound ingestion was shown to increase the expression of the efflux transporter P-glycoprotein (P-gp) and two cytochrome P-450 (CYP) isozymes in the intestine . P-gp and CYP are key components of the presystemic detoxification system involved in first-pass drug metabolism .

Cellular Effects

Research done on animals shows that this compound can increase inflammation in the body . Over time, inflammation can lead to problems like obesity and diabetes . This compound has also been found to affect the proliferation and differentiation of T cells . No effect was observed for B cells and myeloid cells .

Molecular Mechanism

This compound interferes with T-cell membrane order and limits PLCγ1-dependent induction of intracellular calcium release into the cytoplasm . Several mechanisms by which this compound might potentially affect lipid raft formation and/or targeting of individual proteins to lipid rafts are conceivable .

Temporal Effects in Laboratory Settings

The temporal profile of this compound is different from other sweeteners, with a greater persistence of sweetness in the mouth . The evaluation of the sweeteners in yogurt by consumers using Temporal Dominance of Sensations (TDS) and temporal acceptability method showed that stevia and aspartame showed higher acceptability than other sweeteners .

Dosage Effects in Animal Models

High doses of this compound reduce immune responses in mice . The researchers did not investigate the sweetener’s effects in humans, and say that it is unlikely that normal consumption of this compound is harmful .

Metabolic Pathways

This compound is a food additive initially used to mitigate glycemic peaks and calorie intake in patients with diabetes and obesity . This review aims to comprehensively explore the effects of this compound intake on human health by understanding this compound absorption, metabolism, and excretion .

Transport and Distribution

The transportation of sucrose is divided into active transportation and passive transportation . The long distance is in the concept of “source”, “sink” and “transportation” .

Subcellular Localization

Recent advances on the subcellular localisation and function of sucrose transporters, sucrose facilitators and sucrose transporter-like proteins open new questions about the role of membrane compartmentation on the dimerization, endocytosis, degradation and signaling of plant sucrose transporters .

Preparation Methods

a. Synthetic Routes

Sucralose is synthesized from sucrose through a multistep process The key steps involve chlorination and selective dechlorination

Dechlorination: The chlorinated sucrose is then selectively dechlorinated to form this compound by removing specific chlorine atoms.

b. Industrial Production

The industrial production of this compound involves large-scale manufacturing processes. These include:

Chlorination: Sucrose is chlorinated using chlorine and acetic anhydride.

Dechlorination: The chlorinated product is treated with methanol and sodium methoxide to remove chlorine atoms.

Purification: The resulting this compound is purified to remove impurities.

Chemical Reactions Analysis

Sucralose is remarkably stable and does not readily undergo chemical reactions under normal conditions. it is essential to note that it may degrade during high-temperature food processing, leading to the formation of potentially harmful byproducts . Common reactions include hydrolysis and dechlorination.

Scientific Research Applications

Sucralose finds applications in various fields:

Food and Beverage Industry: Used in beverages, dairy products, jams, syrups, and confectionery.

Health and Medicine: Included in low-calorie products for obesity, cardiovascular disease, and diabetes management.

Food Processing: Suitable for high-temperature processes like pasteurization and spray drying.

Comparison with Similar Compounds

Sucralose stands out due to its origin from sucrose and its high sweetness. Other similar compounds include aspartame, saccharin, and steviol glycosides.